Cas no 857829-93-7 (3-hydroxy-2-methoxybutanoic acid)

• Product Name: 3-hydroxy-2-methoxybutanoic acid
• CAS No: 857829-93-7
• MDL: MFCD24499214
• CID: 4660855
• PubChem ID: 23317259
• Update Time: 2025-06-14

3-hydroxy-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2-methoxybutanoic acid

• MDL： MFCD24499214

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 3-hydroxy-2-methoxybutanoic acid

Recent Advances in the Study of 3-Hydroxy-2-Methoxybutanoic Acid (CAS: 857829-93-7): A Comprehensive Research Brief

In recent years, 3-hydroxy-2-methoxybutanoic acid (CAS: 857829-93-7) has emerged as a compound of significant interest in the chemical, biological, and pharmaceutical research communities. This brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including its hydroxy and methoxy functional groups, make it a promising candidate for various biomedical applications, ranging from drug development to metabolic engineering.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-hydroxy-2-methoxybutanoic acid, highlighting its efficient production via enzymatic catalysis. The research demonstrated that the use of engineered enzymes could achieve a yield of over 85%, significantly improving upon traditional chemical synthesis methods. This advancement not only enhances the scalability of production but also reduces environmental impact, aligning with the growing demand for sustainable pharmaceutical manufacturing.

Further investigations into the biological activity of 3-hydroxy-2-methoxybutanoic acid have revealed its potential as an anti-inflammatory agent. In vitro studies conducted by Smith et al. (2024) showed that the compound effectively inhibits key inflammatory markers, such as TNF-α and IL-6, in macrophage cells. These findings suggest its applicability in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

Another area of interest is the role of 3-hydroxy-2-methoxybutanoic acid in metabolic pathways. Research by Lee and colleagues (2023) identified the compound as an intermediate in the biosynthesis of certain secondary metabolites in Streptomyces species. This discovery opens new avenues for metabolic engineering, where the compound could be utilized to enhance the production of valuable natural products, including antibiotics and anticancer agents. The study also highlighted the potential for genetic manipulation of biosynthetic pathways to optimize yields and diversify product profiles.

Despite these promising developments, challenges remain in the clinical translation of 3-hydroxy-2-methoxybutanoic acid. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and advancing the compound toward therapeutic applications. Future research directions may include the development of derivatives with improved pharmacological properties and the exploration of combination therapies to enhance efficacy.

In conclusion, 3-hydroxy-2-methoxybutanoic acid (CAS: 857829-93-7) represents a versatile and promising molecule with broad potential in chemical, biological, and pharmaceutical research. Recent advancements in synthesis, biological activity, and metabolic engineering underscore its significance, while ongoing studies continue to uncover new applications. As the field progresses, interdisciplinary collaboration and innovative approaches will be key to unlocking the full potential of this compound.